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Compound of Interest

Compound Name: 2,4-Dimethoxyphenol

Cat. No.: B087100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dimethoxyphenol is an aromatic organic compound that belongs to the class of

dimethoxyphenols. With the CAS number 13330-65-9, this molecule is of significant interest in

various scientific fields, particularly in medicinal chemistry and drug development. Its structural

features, including a phenol ring substituted with two methoxy groups, make it a versatile

building block for the synthesis of more complex molecules and a candidate for possessing

various biological activities.[1][2] This guide provides a comprehensive overview of the

physicochemical properties, synthesis, spectroscopic data, safety and handling, and potential

applications of 2,4-Dimethoxyphenol, with a focus on its relevance to the pharmaceutical

industry.

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical properties of 2,4-Dimethoxyphenol is
essential for its application in research and synthesis.

Physicochemical Properties
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Property Value Source(s)

CAS Number 13330-65-9 [3]

Molecular Formula C₈H₁₀O₃ [3]

Molecular Weight 154.16 g/mol [3]

Appearance

White or colorless to light

yellow to light orange powder,

lump, or clear liquid.

[4]

Melting Point

Not clearly defined; may exist

as a solid, semi-solid, or liquid

at room temperature.

[4]

Boiling Point Not available

Solubility
Soluble in various organic

solvents.

Purity
Typically >97% or >98.0%

(GC)
[4]

Storage Temperature
Room temperature, sealed in a

dry environment.
[3]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 2,4-Dimethoxyphenol.
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Spectroscopy Data Source(s)

¹H NMR (CDCl₃)

δ (ppm): 6.75 (d, J = 5.2 Hz),

6.42 (d, J = 1.7 Hz), 6.31 (dd, J

= 5.2, 1.7 Hz), 3.79 (s, OCH₃),

3.69 (s, OCH₃)

[5]

IR (KBr Pellet)

ν (cm⁻¹): 3443, 2997, 2939,

2835, 1610, 1512, 1461, 1433,

1374, 1299, 1263, 1228, 1202,

1151, 1116, 1033, 918, 830,

792

[5]

Mass Spec. (EIMS)

m/z (relative abundance): 154

(100, [M]⁺), 155 (40, [M+1]⁺),

139 (58), 111 (90), 96 (22), 79

(10), 69 (10), 51 (20)

[5]

Synthesis
The following section details a common laboratory-scale synthesis of 2,4-Dimethoxyphenol.

Synthesis of 2,4-Dimethoxyphenol from 2,4-
Dimethoxybenzaldehyde
This protocol describes the oxidation of 2,4-dimethoxybenzaldehyde to yield 2,4-
Dimethoxyphenol.[5]

Materials:

2,4-Dimethoxybenzaldehyde

Formic acid

30% Hydrogen peroxide (H₂O₂)

Methanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5947522.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5947522.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5947522.htm
https://www.benchchem.com/product/b087100?utm_src=pdf-body
https://www.benchchem.com/product/b087100?utm_src=pdf-body
https://www.benchchem.com/product/b087100?utm_src=pdf-body
https://www.benchchem.com/product/b087100?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5947522.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dichloromethane

Distilled water

Anhydrous sodium sulfate

Silica gel for column chromatography

Chloroform

Procedure:

In a suitable reaction vessel, dissolve 2,4-dimethoxybenzaldehyde (5.0 g, 30 mmol) in 50 mL

of methanol.

To this solution, add 5 mL of 30% H₂O₂.

Slowly and dropwise, add 0.5 mL of formic acid to the reaction mixture.

Stir the reaction mixture at room temperature for 20 hours.

Upon completion of the reaction, evaporate approximately 45 mL of methanol using a rotary

evaporator.

Perform a liquid-liquid extraction on the remaining solution with dichloromethane and distilled

water.

Extract the aqueous phase further with three 50 mL portions of dichloromethane.

Combine the organic phases and wash with three 50 mL portions of distilled water.

Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent.

Purify the crude product by column chromatography on silica gel using chloroform as the

eluent to afford 2,4-dimethoxyphenol as a light yellow oil (expected yield: ~94%).[5]

Workflow Diagram:
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Reaction Work-up & Purification

2,4-Dimethoxybenzaldehyde
in Methanol

Add H₂O₂ and
Formic Acid
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Caption: General workflow for the synthesis of 2,4-Dimethoxyphenol.

Biological Activities and Potential Applications in
Drug Development
While specific biological activities of 2,4-Dimethoxyphenol are not extensively documented,

the broader class of methoxyphenols exhibits a range of promising pharmacological effects.

These compounds are recognized for their antioxidant and anti-inflammatory properties.[6][7]

Antioxidant Activity
Phenolic compounds are well-known for their ability to scavenge free radicals, a property that is

crucial in combating oxidative stress, a key factor in numerous diseases. The antioxidant

capacity of phenolic compounds can be evaluated using several in vitro assays.

This protocol provides a general method for assessing the antioxidant activity of a compound

like 2,4-Dimethoxyphenol.[8][9]

Materials:

2,4-Dimethoxyphenol

2,2-diphenyl-1-picrylhydrazyl (DPPH)

Methanol or other suitable solvent

96-well microplate

Microplate reader
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Ascorbic acid or Trolox (as a positive control)

Procedure:

Prepare a stock solution of 2,4-Dimethoxyphenol in the chosen solvent.

Prepare a series of dilutions of the stock solution.

Prepare a solution of DPPH in methanol (typically 0.1 mM).

In a 96-well plate, add a specific volume of each dilution of 2,4-Dimethoxyphenol.

Add the DPPH solution to each well and mix.

Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

Measure the absorbance at a specific wavelength (typically 517 nm) using a microplate

reader.

Calculate the percentage of radical scavenging activity for each concentration.

Determine the IC₅₀ value, which is the concentration of the compound required to scavenge

50% of the DPPH radicals.

Anti-inflammatory Activity and Enzyme Inhibition
Chronic inflammation is a hallmark of many diseases, and the inhibition of pro-inflammatory

enzymes is a key strategy in drug development. Structurally related methoxyphenols have

been shown to inhibit cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of

prostaglandins, which are mediators of inflammation.[6]

This protocol outlines a general method for screening the inhibitory activity of compounds like

2,4-Dimethoxyphenol against the COX-2 enzyme.[10][11][12][13]

Materials:

2,4-Dimethoxyphenol

Recombinant human COX-2 enzyme
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COX assay buffer

Heme cofactor

Arachidonic acid (substrate)

Fluorometric probe (e.g., Amplex™ Red)

Known COX-2 inhibitor (e.g., celecoxib) as a positive control

96-well black microplate

Fluorescence plate reader

Procedure:

Prepare a solution of 2,4-Dimethoxyphenol in a suitable solvent (e.g., DMSO).

In a 96-well plate, add the COX assay buffer, heme, and the fluorometric probe.

Add the test compound (2,4-Dimethoxyphenol) at various concentrations to the respective

wells.

Add the COX-2 enzyme to all wells except the negative control.

Initiate the reaction by adding the substrate, arachidonic acid.

Immediately read the fluorescence intensity kinetically at the appropriate excitation and

emission wavelengths (e.g., Ex/Em = 535/590 nm).

Calculate the rate of reaction for each concentration of the test compound.

Determine the percentage of inhibition and the IC₅₀ value.

Role as a Synthetic Building Block
2,4-Dimethoxyphenol serves as a valuable precursor in the synthesis of more complex

molecules with potential therapeutic applications. Its functional groups allow for a variety of

chemical transformations, making it a useful scaffold in medicinal chemistry.[1][2]
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Signaling Pathway Modulation
While direct experimental evidence specifically detailing the modulation of signaling pathways

by 2,4-Dimethoxyphenol is limited in publicly available literature, it is plausible that it may

interact with pathways commonly affected by other phenolic and methoxyphenolic compounds.

These include key inflammatory and oxidative stress-related pathways such as the Nuclear

Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades.[14]

[15][16][17]

For instance, other methoxyphenols have been shown to inhibit the activation of NF-κB, a

transcription factor that plays a central role in the inflammatory response by regulating the

expression of pro-inflammatory cytokines and enzymes like COX-2.[14][16] Inhibition of NF-κB

activation can occur through various mechanisms, including the prevention of the degradation

of its inhibitory protein, IκB.

Hypothesized Signaling Pathway Modulation:
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Caption: Hypothesized modulation of the NF-κB signaling pathway by 2,4-Dimethoxyphenol.
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Safety and Handling
Appropriate safety precautions should be taken when handling 2,4-Dimethoxyphenol.

GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

It is recommended to consult the full Safety Data Sheet (SDS) from the supplier before use.

Conclusion
2,4-Dimethoxyphenol is a valuable chemical compound with established physicochemical and

spectroscopic properties. Its synthesis is well-documented, and it serves as a versatile building

block in organic chemistry. While direct and extensive research on its specific biological
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activities and mechanisms of action is still emerging, the known properties of the broader class

of methoxyphenols suggest its potential as an antioxidant and anti-inflammatory agent. Further

investigation into its ability to modulate key signaling pathways, such as NF-κB, could open

new avenues for its application in drug discovery and development. This guide provides a

foundational resource for researchers and scientists to understand and utilize 2,4-
Dimethoxyphenol in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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